![molecular formula C22H25FN6O2 B2365398 2-[[4-(5-Fluoro-6-phenylpyrimidin-4-yl)piperazin-1-yl]methyl]-5-(oxan-4-yl)-1,3,4-oxadiazole CAS No. 2380034-29-5](/img/structure/B2365398.png)
2-[[4-(5-Fluoro-6-phenylpyrimidin-4-yl)piperazin-1-yl]methyl]-5-(oxan-4-yl)-1,3,4-oxadiazole
Overview
Description
Synthesis Analysis
The synthesis of this compound involves a three-step process. First, a Mannich reaction is employed to introduce the piperazine moiety . Subsequently, a 1,2,4-triazole derivative is prepared using a straightforward and efficient procedure . Finally, the title compound is obtained via a four-step protocol .
3.
Molecular Structure Analysis
The molecular formula of the compound is C20H23FN4O2 . Its structure consists of a piperazine ring, a 1,2,4-triazole core, and an oxadiazole substituent. High-resolution mass spectrometry (HRMS), infrared (IR) spectroscopy, and proton (^1H) and carbon-13 (^13C) nuclear magnetic resonance (NMR) experiments confirm its structure .
properties
IUPAC Name |
2-[[4-(5-fluoro-6-phenylpyrimidin-4-yl)piperazin-1-yl]methyl]-5-(oxan-4-yl)-1,3,4-oxadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25FN6O2/c23-19-20(16-4-2-1-3-5-16)24-15-25-21(19)29-10-8-28(9-11-29)14-18-26-27-22(31-18)17-6-12-30-13-7-17/h1-5,15,17H,6-14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUZHLGJQDVVKMZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C2=NN=C(O2)CN3CCN(CC3)C4=NC=NC(=C4F)C5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25FN6O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[[4-(5-Fluoro-6-phenylpyrimidin-4-yl)piperazin-1-yl]methyl]-5-(oxan-4-yl)-1,3,4-oxadiazole | |
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